Cas no 1805866-46-9 (3-Cyano-2-methylphenylpropanal)

• Product Name: 3-Cyano-2-methylphenylpropanal
• CAS No: 1805866-46-9
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4794380
• Update Time: 2023-08-17

3-Cyano-2-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-methylphenylpropanal

• Inchi： 1S/C11H11NO/c1-8(7-13)11-5-3-4-10(6-12)9(11)2/h3-5,7-8H,1-2H3
• InChI Key： XHMWWAJOAUWQIV-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC=C(C#N)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• XLogP3: 2
• Topological Polar Surface Area: 40.9